What is Rapamycin?
Rapamycin, also known as Sirolimus, is a macrolide compound. A medication prevents your body from turning against organs or bone marrow donation. Rapamycin blocks specific white blood cells that can reject foreign tissues and organs. Also, it blocks the protein associated with cell division. It is a kind that is an antibiotic. It's a form of immunosuppressant and a serine/threonine kinase inhibitor.
Applications of Rapamycin
Rapamycin coats coronary stents to prevent organ transplant rejection, treats a rare lung disease called lymphangioleiomyomatosis and treats perivascular epithelioid cell tumour (PEComa). It is instrumental in preventing the rejection of kidney transplants. The drug is known as a target for rapamycin Kinase (mTOR) inhibiter that reduces the activated T cells as well as B cells...